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Compound of Interest

Compound Name: Di-t-butylacetylene

Cat. No.: B093683 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with essential information for the safe handling and storage of Di-t-
butylacetylene.

Frequently Asked Questions (FAQs)
Q1: What is Di-t-butylacetylene and what are its primary identifiers?

A1: Di-t-butylacetylene, also known as 2,2,5,5-tetramethylhex-3-yne, is a symmetrical alkyne.

[1] Its bulky tert-butyl groups sterically hinder the triple bond, influencing its reactivity. Key

identifiers are provided in the table below.

Q2: What are the main hazards associated with Di-t-butylacetylene?

A2: While a specific, comprehensive safety data sheet (SDS) for Di-t-butylacetylene is not

readily available, data from analogous compounds like tert-butylacetylene suggest that it

should be handled as a flammable liquid and vapor. It may cause skin and eye irritation.

Q3: What are the recommended storage conditions for Di-t-butylacetylene?

A3: Di-t-butylacetylene should be stored in a tightly closed container in a cool, dry, and well-

ventilated area, away from heat, sparks, open flames, and strong oxidizing agents.[2]

Q4: What personal protective equipment (PPE) should be worn when handling Di-t-
butylacetylene?
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A4: When handling Di-t-butylacetylene, appropriate PPE should be worn, including chemical-

resistant gloves (such as nitrile), safety goggles, and a lab coat.[3][4] Work should be

conducted in a well-ventilated fume hood.

Q5: How should I dispose of Di-t-butylacetylene waste?

A5: Dispose of Di-t-butylacetylene waste in accordance with federal, state, and local

regulations. It should be treated as hazardous waste and disposed of through a licensed

contractor.

Troubleshooting Guide
Issue Possible Cause Troubleshooting Steps

Unexpected reaction

sluggishness

Steric hindrance from the tert-

butyl groups.

- Increase reaction

temperature.- Use a more

active catalyst.- Increase

reaction time.

Low yield in cycloaddition

reactions

Inappropriate reaction

conditions or dienophile.

- Screen different solvents and

temperatures.- Consider using

a more electron-deficient

dienophile.- Ensure all

reagents are pure and dry.

Difficulty in handling due to

solidification

The melting point is near room

temperature (19 °C).[5]

- Gently warm the container in

a water bath to melt the

compound before use.- Store

in a temperature-controlled

environment if frequent use is

required.

Contamination of the

compound
Improper storage or handling.

- Ensure the container is

always tightly sealed when not

in use.- Use clean, dry

glassware and equipment.-

Consider purification by

distillation if contamination is

suspected.
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Physical and Chemical Properties
Property Value

IUPAC Name 2,2,5,5-tetramethylhex-3-yne[1]

Synonyms
Di-tert-butylacetylene, 2,2,5,5-Tetramethyl-3-

hexyne[1]

CAS Number 17530-24-4[6]

Molecular Formula C10H18[6]

Molecular Weight 138.25 g/mol [1]

Appearance Colorless liquid or solid[5]

Melting Point 19 °C[5]

Boiling Point 113 °C[5]

Density 0.712 g/mL[5]

Experimental Protocols
Representative Experimental Protocol: Synthesis of a
Dicobalt Hexacarbonyl Complex
This protocol is a representative example of the use of Di-t-butylacetylene in the synthesis of

organometallic compounds.

Objective: To synthesize (Di-t-butylacetylene)dicobalt hexacarbonyl.

Materials:

Di-t-butylacetylene

Dicobalt octacarbonyl

Hexane (anhydrous)

Schlenk line and glassware

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Di-t-butylacetylene
https://pubchem.ncbi.nlm.nih.gov/compound/Di-t-butylacetylene
https://webbook.nist.gov/cgi/inchi?ID=C17530244&Units=CAL
https://webbook.nist.gov/cgi/inchi?ID=C17530244&Units=CAL
https://pubchem.ncbi.nlm.nih.gov/compound/Di-t-butylacetylene
https://www.researchgate.net/publication/11608487_Synthesis_of_Organotitanium_Complexes_from_Alkenes_and_Alkynes_and_Their_Synthetic_Applications
https://www.researchgate.net/publication/11608487_Synthesis_of_Organotitanium_Complexes_from_Alkenes_and_Alkynes_and_Their_Synthetic_Applications
https://www.researchgate.net/publication/11608487_Synthesis_of_Organotitanium_Complexes_from_Alkenes_and_Alkynes_and_Their_Synthetic_Applications
https://www.researchgate.net/publication/11608487_Synthesis_of_Organotitanium_Complexes_from_Alkenes_and_Alkynes_and_Their_Synthetic_Applications
https://www.benchchem.com/product/b093683?utm_src=pdf-body
https://www.benchchem.com/product/b093683?utm_src=pdf-body
https://www.benchchem.com/product/b093683?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093683?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Nitrogen or Argon gas (inert atmosphere)

Procedure:

In a Schlenk flask under an inert atmosphere, dissolve dicobalt octacarbonyl in anhydrous

hexane.

To this solution, add a stoichiometric amount of Di-t-butylacetylene dropwise at room

temperature.

Stir the reaction mixture at room temperature for several hours. The reaction progress can

be monitored by thin-layer chromatography (TLC) or infrared (IR) spectroscopy (monitoring

the disappearance of the CO stretching bands of the starting material).

Upon completion, remove the solvent under reduced pressure.

The resulting solid residue can be purified by crystallization or chromatography on silica gel.

Safety and Handling Workflow
Caption: Workflow for the safe handling of Di-t-butylacetylene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Support Center: Di-t-butylacetylene].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b093683#handling-and-storage-of-di-t-butylacetylene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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